Cas no 2680856-01-1 (benzyl N-3-(hydroxymethyl)-5-methylphenylcarbamate)

• Product Name: benzyl N-3-(hydroxymethyl)-5-methylphenylcarbamate
• CAS No: 2680856-01-1
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• CID: 5635289
• PubChem ID: 165915284
• Update Time: 2025-10-31

benzyl N-3-(hydroxymethyl)-5-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[3-(hydroxymethyl)-5-methylphenyl]carbamate
• 2680856-01-1
• EN300-28283531
• benzyl N-3-(hydroxymethyl)-5-methylphenylcarbamate

• Inchi： 1S/C16H17NO3/c1-12-7-14(10-18)9-15(8-12)17-16(19)20-11-13-5-3-2-4-6-13/h2-9,18H,10-11H2,1H3,(H,17,19)
• InChI Key： MMNVEONHPHHLMU-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C)=CC(CO)=C1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 271.12084340g/mol
• Monoisotopic Mass: 271.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-3-(hydroxymethyl)-5-methylphenylcarbamate

Benzyl N-3-(Hydroxymethyl)-5-Methylphenylcarbamate: A Comprehensive Overview

Benzyl N-3-(hydroxymethyl)-5-methylphenylcarbamate, also known by its CAS number 2680856-01-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its unique chemical properties and potential applications in drug development. The name itself is a testament to its structural complexity, with the "benzyl" group indicating a benzene ring attached to a methylene group, while the "N-3-(hydroxymethyl)-5-methylphenylcarbamate" portion highlights the presence of a hydroxymethyl and methyl substituent on the phenyl ring, along with a carbamate functional group.

Recent studies have focused on the synthesis and characterization of Benzyl N-3-(hydroxymethyl)-5-methylphenylcarbamate. Researchers have employed various synthetic strategies to optimize its production, including nucleophilic substitution and coupling reactions. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for advanced applications.

The chemical structure of Benzyl N-3-(hydroxymethyl)-5-methylphenylcarbamate plays a crucial role in its biological activity. The hydroxymethyl group introduces hydrophilic properties, while the methyl substituent adds steric bulk to the molecule. This combination makes the compound highly versatile, with potential applications in drug delivery systems and as a precursor for other bioactive molecules.

One of the most promising areas of research involving Benzyl N-3-(hydroxymethyl)-5-methylphenylcarbamate is its role in medicinal chemistry. Scientists have explored its ability to act as an intermediate in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. For instance, recent findings suggest that derivatives of this compound may exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways.

In addition to its medicinal applications, Benzyl N-3-(hydroxymethyl)-5-methylphenylcarbamate has also been investigated for its potential use in agrochemicals. Its ability to interact with specific receptors makes it a candidate for developing new pesticides or herbicides. However, further research is required to fully understand its efficacy and safety profile in agricultural settings.

The synthesis of Benzyl N-3-(hydroxymethyl)-5-methylphenylcarbamate involves multiple steps, each requiring precise control over reaction conditions. The starting materials typically include benzene derivatives and carbamate precursors, which are subjected to various chemical transformations to achieve the desired product. Recent advancements in catalytic methods have significantly streamlined this process, reducing production costs and improving scalability.

From an environmental perspective, Benzyl N-3-(hydroxymethyl)-5-methylphenylcarbamate has been evaluated for its biodegradability and eco-toxicity. Initial studies indicate that it exhibits moderate biodegradability under aerobic conditions, suggesting that it may not pose long-term environmental risks when used responsibly. However, further testing is needed to confirm these findings and ensure compliance with global environmental standards.

In conclusion, Benzyl N-3-(hydroxymethyl)-5-methylphenylcarbamate (CAS No: 2680856-01-1) is a compound with vast potential across multiple industries. Its unique chemical structure and versatile properties make it an invaluable tool in drug discovery and development. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an even more significant role in advancing modern science.